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Compound of Interest

Compound Name: 5-Nonanol

Cat. No.: B1584527 Get Quote

Essential Safety and Handling Guide for 5-
Nonanol
This guide provides critical safety and logistical information for the handling and disposal of 5-
Nonanol, tailored for laboratory professionals in research and drug development. Following

these procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and GHS Classification
5-Nonanol is a combustible liquid that can cause significant skin and eye irritation.[1][2][3]

Understanding its hazards is the first step toward safe handling.
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Hazard Statement GHS Classification Precautionary Statement

H227: Combustible liquid Flammable liquids, Category 4

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.[1]

H315: Causes skin irritation
Skin corrosion/irritation,

Category 2

P264: Wash face, hands and

any exposed skin thoroughly

after handling.[1] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[1]

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation, Category 2

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure risk. The following table

summarizes the recommended PPE for handling 5-Nonanol.[1][4]
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Exposure Route Required PPE
Specifications and Best
Practices

Inhalation Respiratory Protection

A NIOSH-approved respirator

with a type ABEK (EN14387)

filter is recommended,

especially when handling large

quantities or in poorly

ventilated areas.[4][5] All

handling should ideally occur

within a certified chemical

fume hood.[6]

Dermal (Skin) Contact Chemical-Resistant Gloves

Nitrile or neoprene gloves are

suitable.[7] A double-gloving

approach can provide

additional protection.[6]

Change gloves immediately if

they become contaminated.

Lab Coat

A fully buttoned, long-sleeved,

chemical-resistant lab coat is

mandatory.[8] Consider a

disposable gown over the lab

coat for procedures with a high

risk of splashing.

Safety Footwear

Closed-toe, chemical-resistant

shoes must be worn to protect

against spills.[8][9]

Ocular (Eye) Contact Eye Protection

Tightly fitting safety goggles

with side shields are required.

[10] For tasks with a higher

splash risk, a face shield

should be worn in addition to

safety goggles.[7]
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard procedure for safely handling 5-Nonanol in a laboratory

setting.

1. Preparation:

Ensure a certified chemical fume hood is operational.[6]

Cover the work surface with disposable absorbent liners.[6]

Assemble all necessary equipment (e.g., glassware, stirrers, reagents) inside the fume hood

before starting.[6]

Locate the nearest emergency eyewash station and safety shower before beginning work.

Don all required PPE as specified in the table above.

2. Handling 5-Nonanol:

Perform all manipulations of 5-Nonanol within the chemical fume hood to minimize

inhalation exposure.[6]

Keep the container of 5-Nonanol tightly closed when not in use.[10]

Avoid contact with skin and eyes.[10]

Keep away from open flames, hot surfaces, and other sources of ignition as it is a

combustible liquid.[1][2][10]

Use non-sparking tools to prevent ignition from static discharge.[10]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all equipment and the work surface.
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Remove PPE carefully to avoid cross-contamination and dispose of it as outlined in the

disposal plan.

Disposal Plan
Proper disposal of 5-Nonanol and contaminated materials is crucial to prevent environmental

contamination and ensure safety.

1. 5-Nonanol Waste:

Dispose of 5-Nonanol waste in a designated, properly labeled hazardous waste container.[1]

The container should be kept tightly closed and stored in a well-ventilated area, away from

ignition sources.[11]

Do not mix 5-Nonanol with other waste streams unless compatibility has been confirmed.

2. Contaminated PPE and Materials:

Disposable items such as gloves, absorbent liners, and gowns that have come into contact

with 5-Nonanol should be collected in a separate, labeled hazardous waste container.[10]

Contaminated reusable items, such as lab coats, should be professionally laundered or

decontaminated before reuse.[1]

3. Empty Containers:

Empty containers of 5-Nonanol should be triple-rinsed with a suitable solvent.[12] The

rinsate should be collected and disposed of as hazardous waste.

After rinsing, the container can be disposed of according to institutional guidelines, which

may include recycling or disposal as regular waste.[12]

Quantitative Data Summary
The following table summarizes key quantitative data for 5-Nonanol.
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Property Value

Molecular Formula C9H20O[1][4]

Molecular Weight 144.26 g/mol [1]

Appearance Clear, colorless liquid[1]

Boiling Point 195 °C (lit.)[4]

Flash Point 77 °C (closed cup)[2][4]

Density 0.821 g/mL at 20 °C (lit.)[4]

Refractive Index n20/D 1.429[1][4]

Safe Handling Workflow for 5-Nonanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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